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Compound of Interest

Compound Name: Oxytocin, glu(4)-

Cat. No.: B3061084

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxytocin, a nonapeptide neurohypophysial hormone, is a critical regulator of numerous
physiological processes, including parturition, lactation, and complex social behaviors. Its
therapeutic potential is the subject of extensive research. "Oxytocin, glu(4)-", also known as
[Glu4]-Oxytocin, is a derivative of oxytocin where the glutamine at position 4 is substituted with
glutamic acid.[1][2][3] As an analog and a potential impurity in oxytocin preparations, the
characterization of its biological activity at the oxytocin receptor (OXTR) is crucial for both basic
research and drug development.[4]

These application notes provide detailed protocols for cell-based assays to determine the
functional activity of "Oxytocin, glu(4)-" at the human oxytocin receptor. The methodologies
described are based on commercially available assay systems and established research
protocols, enabling researchers to quantify agonist or antagonist effects.

Chemical and Physical Properties of Oxytocin,
glu(4)-

A clear understanding of the test compound is fundamental for accurate assay preparation and
interpretation of results.
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Property Value Reference
Molecular Formula C43H65N11013S2 [1112]
Molecular Weight 1008.17 g/mol [21[3]1[5][6][7]
CAS Number 4314-67-4 (1131611718111

4-Glu-oxytocin, [Glu4]-
Synonyms Oxytocin, Oxytocin EP Impurity  [1][2][3][6]
C

CYIENCPLG-NH2 (Disulfide
Sequence , [4]
bridge: Cys1-Cys6)

Oxytocin Receptor Signhaling Pathways

The oxytocin receptor is a G-protein coupled receptor (GPCR). Upon agonist binding, it
primarily couples to Gag/11, initiating the phospholipase C (PLC) signaling cascade. This leads
to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the
release of intracellular calcium, while DAG activates protein kinase C (PKC). Downstream
effects include the activation of the MAPK and RhoA/Rho kinase pathways.
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Caption: Luciferase reporter assay workflow.
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Detailed Protocol (Adapted from commercially available kits)

Materials:

e Human OXTR reporter cell line

e Cell culture medium

e Test compound: "Oxytocin, glu(4)-"

o Reference agonist: Oxytocin

» Luciferase detection reagent

o 96-well white, clear-bottom assay plates

e Luminometer

Procedure:

o Cell Plating:
o Thaw the cryopreserved OXTR reporter cells according to the supplier's instructions.
o Resuspend the cells in the provided cell culture medium.
o Dispense the cell suspension into a 96-well assay plate.

e Compound Preparation and Addition:

o Prepare a stock solution of "Oxytocin, glu(4)-" in an appropriate solvent (e.g., DMSO or
PBS).

o Perform serial dilutions of the stock solution to create a dose-response curve.

o For agonist testing, add the diluted "Oxytocin, glu(4)-" or reference agonist (Oxytocin) to
the wells containing the cells.
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o For antagonist testing, co-incubate the cells with a known concentration of Oxytocin
(typically EC80) and serial dilutions of "Oxytocin, glu(4)-".

e |ncubation:

o Incubate the plate at 37°C in a humidified incubator with 5% CO2 for a period specified by
the assay kit (typically 18-24 hours).

e Luminescence Detection:

[e]

Equilibrate the plate and the luciferase detection reagent to room temperature.

o

Add the luciferase detection reagent to each well.

[¢]

Incubate for a short period (e.g., 15 minutes) to allow for signal stabilization.

[¢]

Measure the luminescence using a plate reader.
o Data Analysis:
o Plot the luminescence signal against the log of the compound concentration.

o For agonist activity, calculate the EC50 value, which is the concentration of the compound
that produces 50% of the maximal response.

o For antagonist activity, calculate the IC50 value, which is the concentration of the
compound that inhibits 50% of the response induced by the reference agonist.

Calcium Mobilization Assay

This assay directly measures the increase in intracellular calcium concentration following the
activation of the OXTR and the subsequent Gg/PLC pathway. This is often achieved using a
calcium-sensitive fluorescent dye.

Experimental Workflow

Diagram of the Calcium Mobilization Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Design of Oxytocin Analogs - PubMed [pubmed.ncbi.nim.nih.gov]

2. Oxytocin, glu(4)- | C43H65N11013S2 | CID 188978 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 3. oxytocin, Glu(4)- | 4314-67-4 [amp.chemicalbook.com]

e 4. bocsci.com [bocsci.com]

e 5. Glu 4-Oxytocin - Daicel Pharma Standards [daicelpharmastandards.com]

e 6. Glu-4-Oxytocin | CAS No- 4314-67-4 | Simson Pharma Limited [simsonpharma.com]
e 7. Glu-4-Oxytocin | CAS No- 4314-67-4 | Simson Pharma Limited [simsonpharma.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3061084?utm_src=pdf-body-img
https://www.benchchem.com/product/b3061084?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/31134574/
https://pubchem.ncbi.nlm.nih.gov/compound/Oxytocin_-glu_4
https://pubchem.ncbi.nlm.nih.gov/compound/Oxytocin_-glu_4
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB71307671.htm
https://www.bocsci.com/product/glu-4-oxytocin-cas-4314-67-4-425662.html
https://www.daicelpharmastandards.com/product/glu-4-oxytocin-dcti-d-038/
https://www.simsonpharma.com/product/glu-4-oxytocin
https://www.simsonpharma.com/us/product/glu-4-oxytocin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3061084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 8. [[Glu]4-Oxytocin (10 mg) (L-Cysteinyl-L-tyrosyl-L-isoleucyl-L-glutamyl-L-asparaginyl-L-
cysteinyl-L-prolyl-L-leucylglycinamide cyclic (1->6)-disulfide)] - CAS [4314-67-4]
[store.usp.org]

e 9. [Glu4]-Oxytocin | CAS 4314-67-4 | TargetMol | Biomol.de [biomol.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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